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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)-2-

hydroxypropanoic acid

CAS No.: 139546-79-5

Cat. No.: B1455924

Get Quote

Operational Safety Guide: 3-(3-Chlorophenyl)-2-
hydroxypropanoic Acid
Introduction & Chemical Context
This guide defines the operational safety architecture for handling 3-(3-Chlorophenyl)-2-
hydroxypropanoic acid (also known as 3-chlorophenyllactic acid).[1] As a halogenated alpha-

hydroxy acid (AHA), this compound presents a dual-hazard profile: the corrosivity/irritation

potential typical of carboxylic acids and the environmental persistence/disposal strictures

associated with halogenated aromatics.[1]

In drug development, this scaffold often serves as a chiral building block or a metabolic probe

for phenylalanine dehydrogenase pathways.[1] Its handling requires a protocol that protects the

researcher from immediate irritation while ensuring the integrity of the compound and

compliance with strict halogenated waste regulations.

Risk Assessment & Hazard Identification
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Before donning PPE, you must understand the mechanism of the hazard.[1] This compound is

not just "harmful"; it interacts with biological tissue in specific ways.[1]

Hazard Class Mechanism of Action Critical Consequence

Skin Corrosion/Irritation (H315)

Acidic hydrolysis of skin lipids;

potential for halogen-mediated

sensitization.[1]

Chemical burns or contact

dermatitis.[1][2]

Serious Eye Damage (H319)
Rapid protonation of corneal

proteins.[1]

Irreversible corneal clouding or

severe conjunctivitis.[1]

STOT - Single Exposure

(H335)

Inhalation of fine dust irritates

mucous membranes.[1]

Respiratory distress; potential

for systemic absorption via

lungs.[1]

Environmental (Halogenated)
Carbon-Chlorine bond stability.

[1]

Strictly Regulated Disposal.

Cannot be incinerated with

standard organics due to

dioxin risk.[1]

Scientist-to-Scientist Note: Treat this compound as a "Silent Penetrator." As a solid, it generates

fine dust that can settle on surfaces unnoticed.[1] If dissolved in DMSO or Methanol, the solvent

acts as a carrier, significantly increasing the rate of skin absorption.[1]

The PPE Matrix (Personal Protective Equipment)
Standard laboratory PPE is insufficient without specific material validation.[1]
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PPE Component Material Specification
Operational Logic (The
"Why")

Primary Hand Protection
Nitrile (Minimum 5 mil

thickness)

Latex is permeable to many

organic acids and solvents.[1]

Nitrile offers superior

resistance to acid degradation.

[1]

Secondary Hand Protection Double-Gloving Protocol

Outer Layer: 5 mil Nitrile

(Disposable).[1] Inner Layer: 4

mil Nitrile (Laminated/High-

Dexterity).[1] Reasoning: The

outer glove takes the

mechanical stress; the inner

glove prevents exposure

during doffing.[1]

Eye Protection
Chemical Splash Goggles

(Indirect Vent)

Safety glasses with side

shields are inadequate for

powders.[1] Fine acidic dust

can bypass side shields.[1]

Goggles seal the ocular cavity.

[1]

Respiratory Protection N95 (Minimum) or P100

Required only if weighing

outside a fume hood (not

recommended).[1] If inside a

hood, the sash is the primary

barrier.[1]

Body Protection Poly-coated Lab Coat / Apron

Cotton lab coats absorb

liquids, holding the acid

against your skin.[1] A splash-

resistant apron adds a critical

barrier during liquid transfer.[1]

Operational Workflow: The "Safe-Circle" Protocol
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This workflow is designed as a closed loop.[1] You are not finished until the waste is

segregated.[1]

Phase A: Preparation (The "Cold" Zone)
Glove Inspection: Inflate nitrile gloves with air to check for pinhole defects before donning.[1]

Balance Setup: Place the analytical balance inside the chemical fume hood. If vibration is an

issue, use a static-free weighing funnel to minimize dust dispersion.[1]

Solvent Selection: If dissolving, choose the solvent before opening the vial.[1]

Note: If using DMSO, remember that DMSO + 3-(3-Chlorophenyl)-2-hydroxypropanoic
acid = High Skin Permeability.[1] Treat the solution as significantly more toxic than the

solid.[1]

Phase B: Active Handling (The "Hot" Zone)
Transfer: Use a spatulite or anti-static weighing boat.[1] Do not pour from the source

container.

Dissolution: Add solvent slowly to the solid.[1] Exothermic heat of solution is possible (though

usually mild for this mass).

Spill Control: Keep a neutralizing agent (Sodium Bicarbonate or Calcium Carbonate) within

arm's reach inside the hood.[1]

Phase C: Decontamination & Doffing[3]
Wipe Down: Wipe the exterior of the reaction vessel with a dry tissue before removing it from

the hood.[1]

Outer Glove Removal: Remove outer gloves inside the hood and dispose of them as solid

hazardous waste.

Hand Wash: Wash hands with soap and water immediately after doffing inner gloves.[1]

Visualizing the Safety Workflow
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The following diagram illustrates the decision logic for handling this specific halogenated acid.

START: Risk Assessment

Is compound Solid or Solution?

SOLID (Powder) SOLUTION (e.g., in DMSO)

Weighing inside Fume Hood
(Sash at proper height)

Use Anti-Static Funnel
Avoid rapid air movement

Experimental Procedure

CRITICAL: High Skin Absorption Risk
Double Nitrile Gloves Required

Decontamination
(Wipe with NaHCO3 solution)

Waste Stream Selection

HALOGENATED WASTE
(Do NOT mix with standard organics)

Contains Chlorine (Cl)

Click to download full resolution via product page
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Figure 1: Decision logic for handling halogenated alpha-hydroxy acids, emphasizing the critical

split between solid and solution handling and the non-negotiable waste stream requirement.

Emergency Response Protocols
Scenario A: Skin Contact (Solid or Solution)

Immediate Action: Do not wipe. Wiping drives the chemical into the pores.[1]

Flush: Immediately rinse with copious amounts of water for 15 minutes.[1][4][5][6]

Neutralize: After initial flushing, wash with a mild soap (pH neutral).[1] Avoid strong bases

which can cause secondary thermal burns.[1]

Scenario B: Eye Contact
Force Open: The natural reflex is to close the eyes.[1] You must force the eyelids open.[1]

Irrigate: Use the eyewash station for a full 15 minutes. Roll eyeballs to ensure coverage.[1]

Medical Attention: Seek evaluation. Acidic damage to the cornea can be delayed.[1]

Disposal: The "Halogenated" Rule
Crucial Compliance Warning: This compound contains a Chlorine atom attached to a phenyl

ring.[1]

DO NOT dispose of in the "General Organic" or "Non-Halogenated" waste container.[1]

DO NOT pour down the drain.[1][3]

Correct Procedure:

Segregate all waste (gloves, tissues, mother liquor) into a container explicitly labeled

"HALOGENATED ORGANIC WASTE."[1]

List the full chemical name on the waste tag: 3-(3-Chlorophenyl)-2-hydroxypropanoic
acid.[1]
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Why? Incineration of halogenated compounds requires higher temperatures to prevent the

formation of Dioxins and Furans. Mislabeling this waste puts facility staff at risk and violates

EPA/local environmental laws.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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